Benzenemethanaminium, N,N-dimethyl-N-2-propenyl-, chloride

• CAS RN: 25965-82-6
• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: benzyl-dimethyl-prop-2-enylazanium;chloride
• InChI: InChI=1S/C12H18N.ClH/c1-4-10-13(2,3)11-12-8-6-5-7-9-12;/h4-9H,1,10-11H2,2-3H3;1H/q+1;/p-1
• InChI Key: XFOZBWSTIQRFQW-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(CC=C)CC1=CC=CC=C1.[Cl-]

Description

Benzenemethanaminium, N,N-dimethyl-N-2-propenyl-, chloride is a useful research compound. Its molecular formula is C12H18ClN and its molecular weight is 211.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

27 grams of dimethylbenzyl amine was added to 15.4 grams of allyl chloride in 42.4 grams of ethyl acetate. The reaction was endothermic, with a crystalline product forming within 5 minutes. After 7 days standing at 25° C., the white solid was filtered, washed, and dried. The chloride content of the quaternary halide was 95.5% of theoretical.

Synthesis routes and methods II

Procedure details

477 grams (3.05 mole) of 98% vinylbenzyl chloride is dissolved in 2070 ml. of acetone:diethylketone (1:1 vol). While maintaining a batch temperature of 19°-24° C., 200 grams of trimethylamine is added to this solution over a period of six hours by bubbling the gaseous amine into the stirred, cooled solution. After stirring the resulting batch at ambient temperature (26° C.) for one hour, 1300 ml. of solvent is removed under vacuum. (This solvent mixture is saved and reused in subsequent preparations.) The resulting hydroscopic solid is dried in the reaction flask at reduced pressure and ambient temperature. 634 grams (90% yield) of resulting solid product is then carefully transferred to a tightly sealed bottle for storage to prevent water pickup.